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Compound of Interest

Compound Name: SC-560

Cat. No.: B1680875 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SC-560 is a potent and highly selective inhibitor of cyclooxygenase-1 (COX-1).[1][2][3] It

demonstrates significantly less activity against COX-2, with a selectivity ratio of approximately

700- to 1,000-fold.[2][3][4] The IC50 values for COX-1 and COX-2 are 9 nM and 6.3 µM,

respectively.[3][4] Due to its selective inhibitory action, SC-560 is a valuable tool in research

areas such as inflammation, cancer, and virology. This document provides detailed protocols

for the solubilization of SC-560 in dimethyl sulfoxide (DMSO), along with information on its

chemical properties and recommendations for stock solution storage.

Chemical Properties of SC-560
A summary of the key chemical properties of SC-560 is provided in the table below. This

information is crucial for accurate preparation of stock solutions.
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Property Value References

Molecular Weight 352.74 g/mol [1][2]

Chemical Formula C₁₇H₁₂ClF₃N₂O [1][2]

CAS Number 188817-13-2 [1][2]

Appearance Solid [1]

Purity >99%

Solubility of SC-560 in DMSO
SC-560 is readily soluble in DMSO. The reported solubility values from various suppliers are

summarized below. It is recommended to use fresh, anhydrous DMSO for optimal solubility, as

moisture absorption by DMSO can reduce its solvating capacity.[3]

Supplier/Source Reported Solubility
Molar Concentration
(approx.)

Abcam 100 mM 100 mM

Cayman Chemical 24 mg/mL 68 mM

Selleck Chemicals 70 mg/mL 198.44 mM

MedchemExpress ≥ 198.44 mM (≥ 70 mg/mL) ≥ 198.44 mM

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of SC-
560 in DMSO
This protocol describes the preparation of a 10 mM stock solution of SC-560 in DMSO. This

concentration is a common starting point for in vitro experiments.

Materials:

SC-560 (solid powder)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Determine the required mass of SC-560:

The molecular weight of SC-560 is 352.74 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, the required mass can be calculated

using the following formula: Mass (mg) = Desired Concentration (mol/L) * Volume (L) *

Molecular Weight ( g/mol ) * 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 0.010 mol/L * 0.001 L * 352.74

g/mol * 1000 mg/g = 3.5274 mg

Weighing SC-560:

Carefully weigh out approximately 3.53 mg of SC-560 powder using an analytical balance.

Dissolving in DMSO:

Add the weighed SC-560 powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Storage of Stock Solution:
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Once dissolved, it is recommended to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[1]

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[1]
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Caption: Workflow for preparing an SC-560 stock solution in DMSO.

Signaling Pathway
SC-560 selectively inhibits the COX-1 enzyme, which plays a key role in the conversion of

arachidonic acid to prostaglandin H2 (PGH2).[1] PGH2 is a precursor to various prostanoids,

including prostaglandins and thromboxanes, which are involved in a wide range of

physiological and pathological processes.
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Caption: SC-560 selectively inhibits the COX-1 enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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